Cas no 1805399-29-4 (2-Amino-4-fluoropyridine-5-acetic acid)

• Product Name: 2-Amino-4-fluoropyridine-5-acetic acid
• CAS No: 1805399-29-4
• MF: C₇H₇FN₂O₂
• MW: 170.141084909439
• CID: 4899530
• Update Time: 2025-06-07

2-Amino-4-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-fluoropyridine-5-acetic acid

• Inchi： 1S/C7H7FN2O2/c8-5-2-6(9)10-3-4(5)1-7(11)12/h2-3H,1H2,(H2,9,10)(H,11,12)
• InChI Key： CJDPLMKQOAZCHS-UHFFFAOYSA-N
• SMILES： FC1C=C(N)N=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 0.1
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-4-fluoropyridine-5-acetic acid

Introduction to 2-Amino-4-fluoropyridine-5-acetic acid (CAS No. 1805399-29-4)

2-Amino-4-fluoropyridine-5-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805399-29-4, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its amino and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable in the development of drugs targeting a range of therapeutic areas, including oncology, immunology, and infectious diseases.

The fluorine atom in 2-amino-4-fluoropyridine-5-acetic acid introduces a degree of electronic and steric modulation that can significantly influence the biological activity of derived compounds. Fluorinated pyridines are well-documented for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. These attributes have made fluorinated pyridines a cornerstone in modern drug discovery efforts.

In recent years, 2-amino-4-fluoropyridine-5-acetic acid has been extensively explored as a building block in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The pyridine core is a common motif in many successful drugs, and modifications at the 2-, 4-, and 5-positions offer a rich palette for structural optimization. For instance, studies have demonstrated that substituting the 4-fluoro group with other heteroatoms or alkyl groups can fine-tune the potency and selectivity of kinase inhibitors.

One notable application of 2-amino-4-fluoropyridine-5-acetic acid is in the development of inhibitors for Janus kinases (JAKs), which play a crucial role in inflammatory pathways. JAK inhibitors have emerged as a promising class of drugs for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Researchers have leveraged the scaffold of 2-amino-4-fluoropyridine-5-acetic acid to design molecules that selectively inhibit JAK enzymes while minimizing off-target effects. These efforts have led to several clinical candidates that are currently undergoing evaluation in phase II and III trials.

Another area where 2-amino-4-fluoropyridine-5-acetic acid has shown promise is in antiviral drug development. The ability to incorporate fluorine into pyridine derivatives often enhances viral protease inhibition, a key mechanism in antiviral therapies. For example, compounds derived from 2-amino-4-fluoropyridine-5-acetic acid have been investigated for their potential to inhibit proteases involved in HIV replication. The fluorine atom's electronic properties contribute to improved binding affinity and resistance to metabolic degradation, making these derivatives attractive candidates for further development.

The synthesis of 2-amino-4-fluoropyridine-5-acetic acid itself is an intriguing challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination, have been employed to access this compound efficiently. These synthetic strategies not only facilitate the production of 2-amino-4-fluoropyridine-5-acetic acid but also provide valuable insights into the development of scalable processes for related fluorinated pyridines.

In conclusion, 2-amino-4-fluoropyridine-5-acetic acid (CAS No. 1805399-29-4) represents a critical intermediate in modern medicinal chemistry. Its structural versatility and functional group compatibility make it an indispensable tool for drug discovery across multiple therapeutic domains. As research continues to uncover new applications for fluorinated pyridines, compounds like 2-amino-4-fluoropyridine-5-acetic acid are poised to play an increasingly pivotal role in the development of next-generation therapeutics.